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Cat. No.: B15930966

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The 2H-1,4-oxazine ring system is a core heterocyclic motif present in a variety of biologically

active compounds and natural products. Its inherent conformational flexibility plays a pivotal

role in dictating molecular shape, which in turn governs interactions with biological targets. A

thorough understanding of the conformational preferences of this ring system is therefore

crucial for the rational design and development of novel therapeutics. This technical guide

provides an in-depth analysis of the conformational properties of the 2H-1,4-oxazine ring, with

a particular focus on its more stable dihydro- derivatives. We will explore both solid-state and

solution-phase conformations, leveraging data from X-ray crystallography and Nuclear

Magnetic Resonance (NMR) spectroscopy. Detailed experimental protocols and theoretical

underpinnings are provided to equip researchers with the necessary tools for their own

investigations.
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Theoretical Background: Conformations of Six-
Membered Heterocycles
Six-membered rings, such as the 5,6-dihydro-2H-1,4-oxazine ring, are not planar and adopt a

range of puckered conformations to alleviate ring strain. The most common and energetically

favorable conformations are the chair, boat, and twist-boat forms.

Chair Conformation: This is typically the most stable conformation, as it minimizes both

angular and torsional strain. Substituents on a chair conformation can occupy either axial

(perpendicular to the approximate plane of the ring) or equatorial (in the approximate plane

of the ring) positions.

Boat Conformation: This is a more flexible and higher-energy conformation than the chair. It

suffers from steric hindrance between the "flagpole" substituents and torsional strain along

the sides.

Twist-Boat (or Skew-Boat) Conformation: This is an intermediate conformation between the

boat and chair forms, and it is often a transition state for chair-to-chair interconversion. It is

generally more stable than the boat conformation due to reduced flagpole interactions and

torsional strain.

The relative energies of these conformations, and thus the conformational equilibrium, are

influenced by the nature and position of substituents on the ring.

Solid-State Conformational Analysis: X-ray
Crystallography
X-ray crystallography provides a precise and unambiguous determination of the three-

dimensional structure of a molecule in the solid state. This technique allows for the direct

measurement of bond lengths, bond angles, and torsion angles, which together define the

conformation of the 2H-1,4-oxazine ring.

A study by Santes et al. on several 2-hydroxy-5,6-dihydro-2H-1,4-oxazine derivatives provides

valuable crystallographic data.[1] The key bond lengths and torsion angles for representative

compounds are summarized in the tables below.
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Table 1: Selected Bond Lengths (Å) for 2-Hydroxy-5,6-dihydro-2H-1,4-oxazine Derivatives[1]

Bond Compound 2c Compound 2d Compound 2e

O1-C2 1.410(3) 1.410(4) 1.412(2)

O1-C6 1.404(3) 1.385(4) 1.399(3)

N4-C3 1.424(3) 1.431(5) 1.427(3)

N4-C5 1.270(3) 1.267(4) 1.273(3)

C2-C3 1.467(3) 1.474(5) 1.473(3)

C5-C6 1.519(3) 1.519(5) 1.507(3)

Table 2: Selected Torsion Angles (°) for 2-Hydroxy-5,6-dihydro-2H-1,4-oxazine Derivatives[1]

Torsion Angle Compound 2c Compound 2d Compound 2e

C6-O1-C2-C3 -55.2(2) -55.8(3) -54.9(2)

O1-C2-C3-N4 33.5(3) 34.6(4) 33.1(2)

C2-C3-N4-C5 -4.6(4) -5.2(5) -5.0(3)

C3-N4-C5-C6 -3.1(4) -2.6(5) -2.1(3)

N4-C5-C6-O1 24.5(3) 24.1(4) 23.0(3)

C2-O1-C6-C5 5.3(3) 5.0(4) 4.4(2)

The torsion angles observed in these crystal structures indicate that the 5,6-dihydro-2H-1,4-
oxazine ring in these derivatives adopts a conformation that deviates from a perfect chair, likely

a distorted half-chair or envelope conformation. This is influenced by the presence of the

double bond and the various substituents.

Solution-Phase Conformational Analysis: NMR
Spectroscopy
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In solution, molecules are often in a dynamic equilibrium between different conformations. NMR

spectroscopy is a powerful tool for studying these conformational equilibria. Vicinal (three-

bond) proton-proton coupling constants (³JHH) are particularly informative, as their magnitude

is related to the dihedral angle (θ) between the coupled protons, as described by the Karplus

equation.[2][3]

A generalized form of the Karplus equation is:

³JHH = A cos²θ + B cosθ + C

where A, B, and C are empirically derived parameters that depend on factors such as the

electronegativity of substituents, bond angles, and bond lengths.[2]

By measuring the ³JHH values from a ¹H NMR spectrum, it is possible to estimate the dihedral

angles and thus deduce the preferred conformation of the ring in solution. For a ring

undergoing rapid conformational exchange between two chair forms, the observed coupling

constant is a weighted average of the coupling constants for each conformer.

While detailed ¹H NMR coupling constants for the ring protons of a single, simple 5,6-dihydro-

2H-1,4-oxazine derivative are not readily available in the surveyed literature, the general

methodology for their analysis is well-established.

Experimental Protocols
X-ray Crystallography
A general protocol for obtaining solid-state conformational data via single-crystal X-ray

diffraction is as follows:

Crystal Growth: High-quality single crystals of the 2H-1,4-oxazine derivative are grown,

typically by slow evaporation of a saturated solution, vapor diffusion, or slow cooling.

Data Collection: A suitable crystal is mounted on a goniometer and irradiated with a

monochromatic X-ray beam. The diffraction pattern is recorded on a detector as the crystal is

rotated.

Structure Solution and Refinement: The diffraction data are used to solve the phase problem

and generate an initial electron density map. The atomic positions are then refined to best fit
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the experimental data.

Data Analysis: From the refined structure, precise bond lengths, bond angles, and torsion

angles are calculated, defining the conformation of the molecule in the crystal lattice.

NMR Spectroscopy for Solution-State Conformational
Analysis
The following protocol outlines the steps for determining the solution-state conformation of a

2H-1,4-oxazine derivative using ¹H NMR:

Sample Preparation: A solution of the purified compound is prepared in a suitable deuterated

solvent (e.g., CDCl₃, DMSO-d₆).

¹H NMR Spectrum Acquisition: A high-resolution one-dimensional ¹H NMR spectrum is

acquired. It is crucial to achieve good resolution to accurately measure the coupling

constants.

Spectral Analysis: The spectrum is processed (Fourier transformation, phasing, and baseline

correction). The chemical shifts of the ring protons are assigned, often with the aid of two-

dimensional NMR techniques such as COSY (Correlation Spectroscopy).

Measurement of Vicinal Coupling Constants (³JHH): The splitting patterns of the ring protons

are analyzed to extract the vicinal coupling constants.

Application of the Karplus Equation: The experimentally determined ³JHH values are used in

the Karplus equation to estimate the corresponding dihedral angles.

Conformational Assignment: Based on the calculated dihedral angles, a model for the

predominant conformation of the 2H-1,4-oxazine ring in solution is proposed. For

conformationally mobile systems, the observed coupling constants can be used to determine

the relative populations of the equilibrating conformers.

Visualization of Methodologies
The logical flow of conformational analysis can be visualized as follows:
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Workflow for the Conformational Analysis of the 2H-1,4-Oxazine Ring.
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Conclusion
The conformational analysis of the 2H-1,4-oxazine ring is a multifaceted endeavor that

requires the integration of experimental techniques and theoretical principles. X-ray

crystallography provides a static, high-resolution picture of the ring's conformation in the solid

state, revealing a preference for distorted half-chair or envelope forms in substituted dihydro-

derivatives. NMR spectroscopy, through the analysis of vicinal proton-proton coupling

constants and the application of the Karplus equation, offers invaluable insights into the

dynamic conformational equilibria that exist in solution. A comprehensive understanding of

these conformational preferences is indispensable for medicinal chemists and drug designers

seeking to optimize the biological activity of molecules containing the 2H-1,4-oxazine scaffold.

This guide provides a foundational framework and detailed methodologies to aid in these

critical investigations.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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